Cas no 1821826-28-1 ((3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid)
1821826-28-1 structure
Product Name:(3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid
CAS No:1821826-28-1
MF:C7H13NO2
MW:143.183622121811
CID:4708432
PubChem ID:58977392
Update Time:2024-11-06
(3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R,4S)-4-ethylpyrrolidine-3-carboxylic acid
- MFCD31926079
- AT28948
- 2304514-66-5
- SCHEMBL12616436
- PS-18174
- CIS-4-ETHYLPYRROLIDINE-3-CARBOXYLIC ACID
- AT28947
- 1821826-28-1
- (3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C7H13NO2/c1-2-5-3-8-4-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m1/s1
- InChI Key: NDDVWSDMFBDMGI-RITPCOANSA-N
- SMILES: OC([C@H]1CNC[C@H]1CC)=O
Computed Properties
- Exact Mass: 143.094628657 g/mol
- Monoisotopic Mass: 143.094628657 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 143.18
- XLogP3: -2
- Topological Polar Surface Area: 49.3
(3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219118-1G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 1g |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219118-5G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 5g |
$720 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219118-10G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 10g |
$1225 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219118-25G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 25g |
$2530 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219118-500mg |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 500mg |
$165 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0020-1G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 1g |
¥ 1,280.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0020-5G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 5g |
¥ 3,841.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0020-10G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 10g |
¥ 6,527.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0020-25G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 25g |
¥ 13,444.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0020-50G |
(3R,4S)-4-ethylpyrrolidine-3-carboxylic acid |
1821826-28-1 | 97% | 50g |
¥ 22,849.00 | 2023-04-14 |
(3R,4S)-4-Ethylpyrrolidine-3-carboxylic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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